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Compound of Interest

Compound Name: Flupranone

Cat. No.: B1213068 Get Quote

Despite its listing in chemical databases and international trade records, the scientific

community holds a notable silence on the discovery, synthesis, and biological properties of the

compound known as Flupranone (CAS Number: 21686-10-2). An extensive review of publicly

available scientific literature, patent databases, and technical documentation reveals a

significant information gap, precluding the creation of an in-depth technical guide as requested.

Flupranone is chemically identified as 3-[4-(4-fluorophenyl)-3,6-dihydro-2H-pyridin-1-yl]-1-[1-

(2-hydroxyethyl)-5-methylpyrazol-4-yl]propan-1-one, with the molecular formula C₂₀H₂₄FN₃O₂.

Its existence is corroborated by its inclusion in the catalogs of several chemical suppliers and

its mention in international trade documents, such as those of the World Trade Organization.

However, beyond this basic identification, the trail of information runs cold. There are no

discernible research articles, patents, or any form of scientific disclosure that would shed light

on:

Discovery: The origin, initial synthesis, and the scientific context that led to the identification

of Flupranone remain unknown.

Synthesis Pathway: Detailed experimental protocols, including reaction steps, reagents, and

conditions for the synthesis of Flupranone, are not available in the public domain.

Quantitative Data: There is a complete absence of published quantitative data, such as

spectroscopic analysis (NMR, IR, Mass Spectrometry), IC50 values, reaction yields, or any

other physicochemical properties.
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Biological Activity: Information regarding the pharmacological profile, mechanism of action,

or any potential therapeutic applications of Flupranone is not documented.

Attempts to retrieve this information have been met with a consistent lack of specific findings.

Searches for its chemical name, CAS number, and full IUPAC name have not yielded any

relevant scientific publications. The information landscape is populated with data on similarly

named but structurally distinct compounds, which are not relevant to Flupranone.

Given the absence of foundational scientific data, it is not possible to construct the requested

in-depth technical guide, including tables of quantitative data, detailed experimental protocols,

or diagrams of signaling pathways or experimental workflows. The scientific history and

functional characteristics of Flupranone remain, for now, an unsolved puzzle within the vast

realm of chemical and pharmaceutical sciences.

To cite this document: BenchChem. [Flupranone: An Enigmatic Compound with Scant
Scientific Footprint]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213068#flupranone-discovery-and-synthesis-
pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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